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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Welcome to the technical support center for utilizing Apiezon N grease to improve the thermal
conductance of pressed contacts in your research and development applications. This guide
provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental
protocols to ensure optimal performance in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Apiezon N grease and why is it used for thermal contact?

Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely used in cryogenic
applications to enhance thermal contact between surfaces.[1][2][3][4][5] Its primary function is
to fill microscopic voids and imperfections on contacting surfaces, thereby increasing the
effective area for heat transfer.[1][3][5][6][7] It is particularly effective at cryogenic temperatures
where it solidifies, forming a craze-free and crack-free bond that withstands thermal cycling.[2]

[31[4][5][8]
Q2: What is the operational temperature range for Apiezon N grease?

Apiezon N is specifically formulated for cryogenic use and has a typical working temperature
range of -269°C to +30°C (-452°F to +86°F).[3][5] It is not recommended for high-temperature
applications as it liquefies around 42-52°C.[9]

Q3: How does Apiezon N compare to other thermal interface materials like indium foil?
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Studies have shown that for pressed metallic contacts, Apiezon N grease can provide a
significant improvement in thermal conductance, in some cases even outperforming indium foil,
especially for materials like aluminum, brass, and copper.[10][11] While indium has a higher
bulk thermal conductivity, Apiezon N's ability to conform perfectly to surfaces can lead to a
lower overall thermal resistance in the joint.[1][6][12]

Q4: Can Apiezon N be used in high vacuum environments?

Yes, Apiezon N has a very low vapor pressure, typically around 6 x 1071° Torr at 20°C, making
it well-suited for high vacuum applications.[3][4][5][8]

Q5: How do | remove Apiezon N grease after an experiment?

Apiezon N grease can be wiped away with a clean, lint-free cloth.[1][3] Any remaining residue
can be cleaned with hydrocarbon solvents such as toluene or xylene.[1][2][3] For a more
environmentally friendly option, limonene can be used.[3] It is important to note that Apiezon N
is not soluble in alcohols or ketones.[1][3][13]

Troubleshooting Guide

This guide addresses common issues encountered when using Apiezon N to improve thermal
conductance.

Problem: Poor thermal contact despite using Apiezon N grease.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_N_Grease_Cryogenic_Thermal_Conductance.pdf
https://www.madison-tech.com/upload/ueditor/file/20200420/15873751882909116.pdf
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.cmr-direct.com/shop/02-39-014-cmr-apiezonn25g-507/document/52
https://www.cmr-direct.com/blog/tutorials-1/apiezon-grease-selection-guide-1
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://nanovactech.com/products/apiezon-hydrocarbon-n-grease
https://www.agarscientific.com/apiezon-n-grease-25g
https://www.mitegen.com/product/apiezon-n-cryogenic-vacuum-grease/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/product/b1172494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Possible Cause

Solution

Excessive grease application

Using too much grease can create a thick,
insulating layer.[9] Apply only a very thin,
uniform layer to one of the contact surfaces. The
goal is to fill microscopic gaps, not to create a

thick interface.

Insufficient clamping force

Apiezon N works best in conjunction with
mechanical clamping.[9] Ensure that the
pressed contact is under adequate and uniform
pressure to minimize the grease layer thickness

and maximize surface contact.

Surface contamination

The surfaces to be joined must be meticulously
clean. Contaminants like oils, dust, or oxides
can prevent the grease from making proper
contact. Clean the surfaces with an appropriate

solvent before applying the grease.

Grease applied at cryogenic temperatures

Apiezon N should be applied at room
temperature when it is pliable.[2][3] Applying it at
cryogenic temperatures will result in a poor,

non-uniform bond.

Use outside of recommended temperature

range

Apiezon N is not suitable for temperatures
above 30°C.[3][5] For higher temperatures,

consider Apiezon H grease.[12]

Problem: Difficulty in separating components after cryogenic use.
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Possible Cause Solution

Apiezon N solidifies at cryogenic temperatures,
which can make disassembly difficult.[2][3][9]
o Allow the apparatus to warm up to room
Solidification of the grease .
temperature before attempting to separate the
components. The grease will become pliable

again, allowing for easier separation.

A thick layer of solidified grease can create a
Excessive grease application strong bond. Applying a minimal amount of
grease will facilitate easier disassembly.

Data Presentation

The following tables summarize the thermal conductance of pressed contacts augmented with
Apiezon N grease for various materials at different applied forces. The data is based on
experimental measurements conducted at liquid helium temperatures (1.6 K to 6.0 K).[11][14]

Table 1: Thermal Conductance of Pressed Contacts with Apiezon N Grease
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Material

Applied Force (N)

Thermal Conductance at
4.2 K (WIK)

OFHC Copper 22 ~0.3
112 ~0.6

336 ~1.0

670 ~1.4

6061-T6 Aluminum 44 ~0.15
224 ~0.3

448 ~0.4

670 ~0.5

Free-Machining Brass 22 ~0.08
112 ~0.15

336 ~0.25

670 ~0.35

304 Stainless Steel 22 ~0.01
112 ~0.02

336 ~0.03

670 ~0.04

Note: The values presented are approximate and can vary based on surface finish and

experimental conditions.

Experimental Protocols

Methodology for Applying Apiezon N Grease for Optimal Thermal Contact

This protocol outlines the step-by-step procedure for applying Apiezon N grease to improve

the thermal conductance of pressed contacts in a cryogenic setup.
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1. Surface Preparation:

o Ensure both contact surfaces are meticulously clean and free of any contaminants such as
oils, dust, and oxides.

o Degrease the surfaces using a suitable solvent (e.g., acetone, isopropanol) and a lint-free
cloth.

 If necessary, remove any surface oxides by gentle abrasion with a fine-grit abrasive paper,
followed by another solvent cleaning.

¢ Allow the surfaces to dry completely in a clean environment.

2. Grease Application:

e At room temperature, apply a very small amount of Apiezon N grease to the center of one of
the contact surfaces.

» Using a clean, flat tool (e.g., a razor blade or a dedicated spatula), spread the grease into a
thin, uniform, and translucent layer across the entire contact area. The goal is to create a
layer that is just thick enough to fill the microscopic surface imperfections.

3. Assembly and Clamping:

o Carefully bring the two contact surfaces together, ensuring they are properly aligned.

e Apply a firm and uniform pressure to the assembly. This can be achieved through bolts,
clamps, or a press.

» The applied pressure should be sufficient to squeeze out any excess grease from the
interface. The presence of a small amount of squeezed-out grease around the perimeter of
the contact area is indicative of a good joint.

» Wipe away any excess grease from the exterior of the joint.

4. Cooling:

e The assembled components can now be cooled down to the desired cryogenic operating
temperature. The Apiezon N grease will solidify at low temperatures, forming a rigid and
highly conductive thermal link.

Visualizations
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Caption: Experimental workflow for applying Apiezon N grease.
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Poor Thermal Contact?

Is the grease layer thin and uniform?

Reclean surfaces and re-apply grease. Optimal Thermal Contact

Click to download full resolution via product page

Caption: Troubleshooting logic for poor thermal contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. apiezon.com [apiezon.com]
e 2. apiezon.com [apiezon.com]

o 3. Kurt J. Lesker Company | Apiezon N Cryogenic Heat-Transfer Greases | Enabling
Technology for a Better World [lesker.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1172494?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172494?utm_src=pdf-custom-synthesis
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_N_Cryogenic_High_Vacuum_Grease_Datasheet.pdf
https://apiezon.com/products/vacuum-greases/apiezon-n-grease/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.lesker.com/newweb/fluids/greases-cryogenic-apiezon/apiezonn/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

. hanovactech.com [nanovactech.com]
. agarscientific.com [agarscientific.com]
. cmr-direct.com [cmr-direct.com]

. apiezon.com [apiezon.com]

°
(0] ~ [o2] ol H

. mitegen.com [mitegen.com]

e 9. General tips on temporarily mounting probe station samples? | Lake Shore
[forums.lakeshore.com]

e 10. static.mimaterials.com [static.mimaterials.com]
e 11. madison-tech.com [madison-tech.com]

e 12. Apiezon grease selection guide [cmr-direct.com]
o 13. static.mimaterials.com [static.mimaterials.com]
e 14. ntrs.nasa.gov [ntrs.nasa.gov]

 To cite this document: BenchChem. [Technical Support Center: Apiezon N for Enhanced
Thermal Conductance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172494#improving-the-thermal-conductance-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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